Cas no 1341335-88-3 (Ethyl 2-(3-bromophenyl)sulfanylpropanoate)

• Product Name: Ethyl 2-(3-bromophenyl)sulfanylpropanoate
• CAS No: 1341335-88-3
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 4589926
• Update Time: 2025-10-29

Ethyl 2-(3-bromophenyl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromophenyl)sulfanylpropanoate
• ETHYL 2-((3-BROMOPHENYL)THIO)PROPANOATE
• Propanoic acid, 2-[(3-bromophenyl)thio]-, ethyl ester

• Inchi： 1S/C11H13BrO2S/c1-3-14-11(13)8(2)15-10-6-4-5-9(12)7-10/h4-8H,3H2,1-2H3
• InChI Key： CEZVMRKEZMUWHD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=CC=CC(Br)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Ethyl 2-(3-bromophenyl)sulfanylpropanoate

Recent Advances in the Study of Ethyl 2-(3-bromophenyl)sulfanylpropanoate (CAS: 1341335-88-3)

Ethyl 2-(3-bromophenyl)sulfanylpropanoate (CAS: 1341335-88-3) is a sulfur-containing ester derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by a 3-bromophenyl group attached to a propanoate ester via a sulfur linkage, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for Ethyl 2-(3-bromophenyl)sulfanylpropanoate, highlighting its efficient preparation via a thiol-ene coupling reaction. The researchers optimized the reaction conditions to achieve high yields and purity, which is critical for subsequent biological evaluations. The study also reported the compound's stability under physiological conditions, making it a promising candidate for further pharmacological studies.

In another recent development, a team of researchers from the University of Cambridge explored the compound's mechanism of action in modulating inflammatory pathways. Their findings, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that Ethyl 2-(3-bromophenyl)sulfanylpropanoate exhibits significant inhibitory effects on NF-κB signaling, a key pathway involved in inflammation. This suggests its potential as a lead compound for developing novel anti-inflammatory drugs.

Furthermore, a 2024 study in European Journal of Medicinal Chemistry investigated the anticancer properties of Ethyl 2-(3-bromophenyl)sulfanylpropanoate. The researchers found that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of caspase-dependent pathways. These findings underscore its potential as a chemotherapeutic agent, although further in vivo studies are needed to validate its efficacy and safety.

Despite these promising results, challenges remain in the clinical translation of Ethyl 2-(3-bromophenyl)sulfanylpropanoate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Future research directions may include structural modifications to enhance its pharmacokinetic properties and the exploration of combination therapies to improve therapeutic outcomes.

In conclusion, Ethyl 2-(3-bromophenyl)sulfanylpropanoate (CAS: 1341335-88-3) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthetic methodologies, position it as a valuable candidate for further drug development efforts. Continued research will be essential to fully unlock its therapeutic potential and address existing challenges.